7-Chloro-1H-pyrimido[4,5-d][1,3]oxazin-2(4H)-one

• Molecular Formula: C6H4ClN3O2
• Molecular Weight: 185.57 g/mol
• IUPAC Name: 7-chloro-1,4-dihydropyrimido[4,5-d][1,3]oxazin-2-one
• InChI: InChI=1S/C6H4ClN3O2/c7-5-8-1-3-2-12-6(11)10-4(3)9-5/h1H,2H2,(H,8,9,10,11)
• InChI Key: ZNCRJTIMFHPTOH-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CN=C(N=C2NC(=O)O1)Cl

Description

7-Chloro-1,4-dihydro-2H-pyrimido[4,5-d][1,3]oxazin-2-one is a heterocyclic compound that belongs to the class of pyrimido-oxazines This compound is characterized by its bicyclic structure, which includes a pyrimidine ring fused with an oxazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Chloro-1,4-dihydro-2H-pyrimido[4,5-d][1,3]oxazin-2-one typically involves the cyclization of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux conditions in xylene, followed by the addition of a base . This method ensures the formation of the desired bicyclic structure with the chlorine atom appropriately positioned.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. The use of automated systems for the addition of reagents and control of reaction conditions can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

7-Chloro-1,4-dihydro-2H-pyrimido[4,5-d][1,3]oxazin-2-one undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atom at the 7th position can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of dihydro derivatives.

Substitution: Formation of substituted pyrimido-oxazines with various functional groups.

Scientific Research Applications

7-Chloro-1,4-dihydro-2H-pyrimido[4,5-d][1,3]oxazin-2-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of isocitrate dehydrogenase (IDH) mutants.

Medicine: Explored for its anticancer properties, especially in targeting IDH1 and IDH2 mutations in cancer cells.

Industry: Utilized in the development of novel materials for organic electronics and photonics.

Mechanism of Action

The mechanism of action of 7-Chloro-1,4-dihydro-2H-pyrimido[4,5-d][1,3]oxazin-2-one involves its interaction with specific molecular targets. For instance, it acts as an inhibitor of mutant IDH1 and IDH2 enzymes, which are involved in the citric acid cycle. By inhibiting these enzymes, the compound prevents the conversion of isocitrate to α-ketoglutarate, thereby blocking the production of 2-hydroxyglutarate, a metabolite associated with cancer cell proliferation .

Comparison with Similar Compounds

Similar Compounds

Pyridazine Derivatives: These compounds also contain nitrogen atoms in their ring structures and exhibit a wide range of biological activities.

Pyrimidine Derivatives: Similar to pyrimido-oxazines, pyrimidine derivatives are known for their medicinal properties and are used in various therapeutic applications.

Uniqueness

7-Chloro-1,4-dihydro-2H-pyrimido[4,5-d][1,3]oxazin-2-one is unique due to its specific bicyclic structure and the presence of a chlorine atom, which imparts distinct chemical reactivity and biological activity. Its ability to inhibit mutant IDH enzymes sets it apart from other similar compounds, making it a valuable candidate for anticancer research .